Cas no 1251677-53-8 (N-(2,4-dimethylphenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide)

N-(2,4-dimethylphenyl)-2-[4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide is a specialized heterocyclic compound featuring a pyrimidinone core functionalized with morpholine and acetamide substituents. Its molecular structure, incorporating both aromatic and morpholine moieties, suggests potential utility in medicinal chemistry, particularly as an intermediate for bioactive molecules. The compound's rigid pyrimidinone scaffold may enhance binding affinity in target interactions, while the morpholine group could improve solubility and pharmacokinetic properties. Its synthesis involves precise functionalization, ensuring high purity for research applications. This compound is of interest for exploratory studies in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators.
N-(2,4-dimethylphenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide structure
1251677-53-8 structure
Product Name:N-(2,4-dimethylphenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide
CAS No:1251677-53-8
MF:C19H24N4O3
MW:356.418864250183
CID:5799414
PubChem ID:49667324
Update Time:2025-05-24

N-(2,4-dimethylphenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-(2,4-dimethylphenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide
    • N-(2,4-dimethylphenyl)-2-[4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide
    • N-(2,4-dimethylphenyl)-2-(4-methyl-2-morpholino-6-oxopyrimidin-1(6H)-yl)acetamide
    • N-(2,4-dimethylphenyl)-2-(4-methyl-2-morpholin-4-yl-6-oxopyrimidin-1(6H)-yl)acetamide
    • F3406-9750
    • N-(2,4-dimethylphenyl)-2-(4-methyl-2-morpholin-4-yl-6-oxopyrimidin-1-yl)acetamide
    • AKOS021764015
    • 1251677-53-8
    • Inchi: 1S/C19H24N4O3/c1-13-4-5-16(14(2)10-13)21-17(24)12-23-18(25)11-15(3)20-19(23)22-6-8-26-9-7-22/h4-5,10-11H,6-9,12H2,1-3H3,(H,21,24)
    • InChI Key: SSSOBAASFVFBEM-UHFFFAOYSA-N
    • SMILES: O1CCN(C2=NC(C)=CC(N2CC(NC2C=CC(C)=CC=2C)=O)=O)CC1

Computed Properties

  • Exact Mass: 356.18484064g/mol
  • Monoisotopic Mass: 356.18484064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 610
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 74.2Ų

N-(2,4-dimethylphenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide Pricemore >>

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Additional information on N-(2,4-dimethylphenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide

Comprehensive Overview of N-(2,4-dimethylphenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide (CAS No. 1251677-53-8)

The compound N-(2,4-dimethylphenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide (CAS No. 1251677-53-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a morpholin-4-yl group and a dihydropyrimidin-1-yl core, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its unique molecular framework.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. N-(2,4-dimethylphenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide aligns with this trend, as its structural motifs are often associated with bioactive properties. For instance, the morpholine ring is a common pharmacophore in FDA-approved drugs, known for enhancing solubility and bioavailability. This has led to increased searches for "morpholine derivatives in drug discovery" and "pyrimidine-based therapeutics" across scientific databases.

The synthesis of CAS No. 1251677-53-8 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are critical for achieving high purity and yield, which are essential for industrial-scale production. Laboratories focusing on medicinal chemistry often explore its derivatives to optimize ADME (Absorption, Distribution, Metabolism, and Excretion) profiles. Such efforts are frequently documented in patents and peer-reviewed journals, reflecting the compound's commercial and academic value.

From an SEO perspective, queries like "applications of N-(2,4-dimethylphenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide" or "CAS 1251677-53-8 suppliers" highlight its relevance in niche markets. Additionally, discussions on platforms like ResearchGate and LinkedIn often center on its role in cancer research or neurodegenerative disease studies, further amplifying its visibility. To address these interests, this article provides a detailed yet accessible analysis of the compound's properties, synthesis, and potential applications.

Environmental and green chemistry considerations are also pivotal when working with such compounds. Researchers are increasingly exploring solvent-free synthesis methods or catalytic approaches to minimize waste. This aligns with global trends toward sustainable science, as evidenced by the rise in searches for "eco-friendly heterocyclic synthesis." The adaptability of N-(2,4-dimethylphenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide to these methods could enhance its appeal in both academic and industrial settings.

In conclusion, CAS No. 1251677-53-8 represents a fascinating intersection of chemistry and biology. Its structural complexity and functional versatility make it a subject of ongoing research, particularly in the context of drug design and material innovation. By staying abreast of emerging trends—such as AI-driven molecular modeling or high-throughput screening—scientists can unlock new possibilities for this compound, ensuring its continued relevance in the scientific community.

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